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Compound Focus: tert-Buty-P4

Get Quote

The table below summarizes the fundamental physicochemical and thermodynamic properties of P4-t-Bu.

Property Category

Specific Details

Systematic Name
Chemical Formula /
Molecular Weight
Chemical Structure

Form and Appearance

Basicity (pK,, MeCN)

Melting Point / Boiling
Point

Density

Stability

1-tert-Butyl-4,4,4-tris(dimethylamino)-2,2-bis[tris(dimethylamino)-A>-
phosphanylideneamino]-2A3,4A3-catenadi(phosphazene) [1]

C22H63N13P4 / 633.73 g-mol~1 [2] [1]

(CH3)3C—N=P(-N=P(-N(CHs)2)3)3 [2]

Extremely hygroscopic solid; often supplied as ~0.8 M to 1.0 M solution in
hexane [2] [1]

42.1 (extrapolated) [2]

207 °C / 608.0 + 38.0 °C (Predicted) [1]

0.90 g/mL at 20 °C (for solution) [1]

Thermally stable up to 120 °C; stable to dry oxygen and bases [2]
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P4-t-Bu is a neutral phosphazene superbase. Its extraordinary basicity stems from extensive delocalization
of the positive charge in the protonated form (P4-t-Bu-H cation) across multiple nitrogen and phosphorus
atoms within its structure, combined with high steric demand that shields the reactive site [2]. This makes it
one of the strongest neutral nitrogenous bases known, approximately 18 orders of magnitude stronger than
DBU (pK, 24.3 in MeCN) [2]. It is highly soluble in both non-polar organic solvents (e.g., hexane, toluene)

and polar aprotic solvents like THF [2].

Synthesis and Handling

P4-t-Bu is prepared via a convergent synthesis from phosphorus pentachloride, as shown in the workflow

below.
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Branch [B]
-Bu-NHs* Cl~

Chloro tris(dimethylamino) tert-Butylimino
phosphonium chloride (2) phosphorus trichloride (5)
1. NH3
2. NaBFa

Amino tris(dimethylamino)
phosphonium
tetrafluoroborate (3)

ranch [A2]
KOCHs
Branch [C] y
Imino tris(dimethylamino) | 7:1ratio _ [ P4-t-Bu Hydrochloride
phosphorane (4) Salt (6)
NH2 / NaNH2
or KOCHs
(Free Base P4-t-Bu (8)]

Click to download full resolution via product page
Synthesis pathway of P4-t-Bu showing convergent routes [2]

Key handling considerations include its high hygroscopicity and reactivity with protic substances. It is
typically handled under inert atmospheres (e.g., dry nitrogen or argon). The hydrochloride or
tetrafluoroborate salts can be formed for easier handling and purification, with the free base regenerated

before use using strong bases like potassium methoxide or sodium amide [2].

Key Applications and Experimental Protocols
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P4-t-Bu acts as a potent, metal-free catalyst and promoter for various transformations under mild conditions.

Key applications and general protocols are summarized below.

Application
Area

Specific Reaction

Key Outcome / Advantage

Polymerization

Polymerization

Cyclization

Elimination

Alkylation

Ring-opening alternating
copolymerization (ROAP) of epoxides
with dihydrocoumarins [3]

Ring-opening polymerization (ROP) of w-
pentadecalactone (PDL) [3]

Intramolecular cyclization of ortho-
alkynylphenyl ethers to benzofurans [2]

[3]

Dehydrohalogenation of alkyl bromides to
alkenes (e.g., 1-bromooctane to 1-
octene) [2]

Monoalkylation of weak carbon acids
(e.g., esters, nitriles) [2]

General Experimental Considerations

Forms polyesters with alternating
sequence; good control over molecular
weight and distribution.

High conversion at low temp/dilute
conc.; enables synthesis of
homopolymers and block copolymers.

Proceeds via C-C bond formation under
mild, metal-free conditions.

Higher yield (96%) compared to
tBuOK/crown ether system (75%); mild
conditions.

High yield and selectivity (e.g., Z-
configuration); prevents over-alkylation.

¢ Typical Catalyst Loading: Reactions often use 0.1 to 10 mol% of P4-t-Bu, varying by reaction type

and scale [3].

¢ Solvent Selection: Common solvents include toluene, tetrahydrofuran (THF), and hexane [2] [3].
e Temperature Control: Many reactions proceed efficiently at room temperature or lower, with some

polymerizations requiring slightly elevated temperatures [3].

¢ Reaction Setup: Conduct reactions under an inert atmosphere (Nz or Ar) in oven-dried glassware
due to the base's air and moisture sensitivity [2].

Safety and Operational Notes
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P4-t-Bu is corrosive and moisture-sensitive. The commercial solution in hexane is highly flammable [1].
Consult the relevant Material Safety Data Sheet (MSDS) for comprehensive handling and disposal

protocols. Personal protective equipment (PPE) and engineering controls (fume hood) are essential.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. 111324-04-0 CAS MSDS (1-TERT-BUTYL-4,4,4-TRIS ... [chemicalbook.com]
2. P4-t-Bu [en.wikipedia.org]
3. Phosphazene superbase P4-t-Bu: a versatile and efficient ... [link.springer.com]

To cite this document: Smolecule. [Core Properties and Characteristics of P4-t-Bu]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1492343#tert-buty-p4-

properties-and-characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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